Cas no 102667-22-1 (1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione)
![1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione structure](https://www.kuujia.com/scimg/cas/102667-22-1x500.png)
102667-22-1 structure
Product name:1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione
1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione
- AGN-PC-00N6BF
- 2,5-Piperazinedione, 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]-
- ACMC-20m5n0
- CTK0G7491
- 1,4-bis-(3,4-dimethoxy-phenethyl)-piperazine-2,5-dione
- 1,4-Bis-<
- 3,4-dimethoxy-phenaethyl>
- -2,5-dioxo-piperazin
- AGN-PC-00N6BF; 2,5-Piperazinedione, 1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]-; ACMC-20m5n0; CTK0G7491; 1,4-bis-(3,4-dimethoxy-phenethyl)-piperazine-2,5-dione; 1,4-Bis-< 3,4-dimethoxy-phenaethyl> -2,5-dioxo-piperazin;
- 102667-22-1
- DTXSID10544425
-
- Inchi: InChI=1S/C24H30N2O6/c1-29-19-7-5-17(13-21(19)31-3)9-11-25-15-24(28)26(16-23(25)27)12-10-18-6-8-20(30-2)22(14-18)32-4/h5-8,13-14H,9-12,15-16H2,1-4H3
- InChI Key: JHIOJSFOOYZTRC-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)CCN2CC(=O)N(CC2=O)CCC3=CC(=C(C=C3)OC)OC)OC
Computed Properties
- Exact Mass: 442.2105
- Monoisotopic Mass: 442.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- PSA: 77.54
- LogP: 2.05280
1,4-bis[2-(3,4-dimethoxyphenyl)ethyl]piperazine-2,5-dione Related Literature
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
-
Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
-
5. Book reviews
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